Cas no 88277-72-9 (1,2,4-Triazolo[4,3-b]pyridazine-3-methanol, 6-(4-morpholinyl)-)

1,2,4-Triazolo[4,3-b]pyridazine-3-methanol, 6-(4-morpholinyl)- structure
88277-72-9 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine-3-methanol, 6-(4-morpholinyl)-
CAS No:88277-72-9
MF:C10H13N5O2
MW:235.242521047592
CID:639065
PubChem ID:13134083
Update Time:2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine-3-methanol, 6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazine-3-methanol, 6-(4-morpholinyl)-
    • (6-morpholin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanol
    • DTXSID70520967
    • 88277-72-9
    • [6-(Morpholin-4-yl)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methanol
    • Inchi: 1S/C10H13N5O2/c16-7-10-12-11-8-1-2-9(13-15(8)10)14-3-5-17-6-4-14/h1-2,16H,3-7H2
    • InChI Key: XGAPOICZTDEBHC-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=CC3=NN=C(CO)N3N=2)CC1

Computed Properties

  • Exact Mass: 235.10692467g/mol
  • Monoisotopic Mass: 235.10692467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 75.8Ų
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